(7E)-14-oxapentacyclo[21.3.1.12,6.19,13.015,20]nonacosa-1(26),2,4,6(29),7,9(28),10,12,15(20),16,18,23(27),24-tridecaene-3,18,26-triol

• Molecular Formula: C28H22O4
• Molecular Weight: 422.5 g/mol
• IUPAC Name: (7E)-14-oxapentacyclo[21.3.1.12,6.19,13.015,20]nonacosa-1(26),2,4,6(29),7,9(28),10,12,15(20),16,18,23(27),24-tridecaene-3,18,26-triol
• InChI: InChI=1S/C28H22O4/c29-22-10-13-28-21(17-22)9-6-20-8-12-27(31)25(16-20)24-15-19(7-11-26(24)30)5-4-18-2-1-3-23(14-18)32-28/h1-5,7-8,10-17,29-31H,6,9H2/b5-4+
• InChI Key: DLWONXBMHBQJCM-SNAWJCMRSA-N
• Isomeric SMILES: C1CC2=C(C=CC(=C2)O)OC3=CC=CC(=C3)/C=C/C4=CC(=C(C=C4)O)C5=C(C=CC1=C5)O
• Canonical SMILES: C1CC2=C(C=CC(=C2)O)OC3=CC=CC(=C3)C=CC4=CC(=C(C=C4)O)C5=C(C=CC1=C5)O
• synonyms: isoplagiochin A

Description

(7E)-14-oxapentacyclo[21.3.1.12,6.19,13.015,20]nonacosa-1(26),2,4,6(29),7,9(28),10,12,15(20),16,18,23(27),24-tridecaene-3,18,26-triol is a natural product found in Plagiochila oresitropha, Heteroscyphus planus, and Plagiochila fruticosa with data available.

Scientific Research Applications

Crystal Structures and Molecular Geometry

The compound's research applications are primarily in the field of crystallography and molecular geometry. For instance, studies have examined nitrogen isosteres of similar pentacyclic compounds, revealing insights into their crystal structure and molecular configuration through optical and X-ray diffraction methods (Smith, 1963). Another study on related compounds like 10-Methyl-9,11-annulated dibenzobarrelene focused on the dihedral angles formed by benzene rings and their crystalline properties (Devassia et al., 2018).

Antiviral Activity and Medicinal Chemistry

While avoiding specifics on dosage and side effects, it's noteworthy that similar compounds have been synthesized for potential antiviral applications. For example, nucleoside analogues based on methylenecyclopropane structures, which share a similar complexity to the compound , showed broad-spectrum antiviral activity (Qiu et al., 1998).

Organic Synthesis and Chemical Reactions

Research also extends to organic synthesis and chemical reaction mechanisms. Studies on the synthesis of covalent benzene−carbon monoxide cycloadducts, like norborna-2,5-dien-7-one, are relevant as they delve into the thermodynamic and kinetic stabilities of such complex organic molecules (Birney & Berson, 1986).

Macroscopic Properties and Supramolecular Chemistry

On a macroscopic level, research into compounds like p-methyltetrahomodioxacalix[4]arene, which also features a complex ring structure, provides insights into supramolecular chemistry and self-inclusion polymers (Thuéry et al., 2001).

Photochemistry and Isomerization

Additionally, studies on cyclo-octatetraene photochemistry involving similar compounds contribute to understanding photoisomerization and electrocyclic reactions, which are fundamental in photochemistry (Holovka et al., 1969).